Cas no 7126-44-5 (Ethyl 3-cyano-1H-pyrrole-2-carboxylate)

• Product Name: Ethyl 3-cyano-1H-pyrrole-2-carboxylate
• CAS No: 7126-44-5
• MF: C₈H₈N₂O₂
• MW: 164.161321640015
• MDL: MFCD12756171
• CID: 1017822
• PubChem ID: 15931141
• Update Time: 2025-06-14

Ethyl 3-cyano-1H-pyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• ETHYL 3-CYANO-1H-PYRROLE-2-CARBOXYLATE
• 1H-Pyrrole-2-carboxylic acid, 3-cyano-, ethyl ester
• 1H-Pyrrole-2-carboxylicacid,3-cyano-,ethylester(9CI)
• ethyl3-cyano-1H-pyrrole-2-carboxylate
• 3-CYANO-1H-PYRROLE-2-CARBOXYLIC ACID ETHYL ESTER
• FCH923790
• 1059AC
• AX8163810
• ST24030561
• A9344
• 126E445
• CS-0043843
• SY016062
• 1h-pyrrole-2-carboxylic acid,3-cyano-,ethyl ester
• MFCD12756171
• Ethyl 3-Cyanopyrrole-2-carboxylate
• 7126-44-5
• SCHEMBL2941223
• DTXSID50579756
• SB62059
• FT-0721390
• AKOS006346582
• DS-2612
• DB-012413
• Ethyl 3-cyano-1H-pyrrole-2-carboxylate

• MDL： MFCD12756171
• Inchi： 1S/C8H8N2O2/c1-2-12-8(11)7-6(5-9)3-4-10-7/h3-4,10H,2H2,1H3
• InChI Key： OSBMXQIJLZOLET-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=C(C#N)C=CN1)=O

Computed Properties

• Exact Mass: 164.05900
• Monoisotopic Mass: 164.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.9
• XLogP3: 1

Experimental Properties

• Boiling Point: 361.6°C at 760 mmHg
• PSA: 65.88000
• LogP: 1.06308

Ethyl 3-cyano-1H-pyrrole-2-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H317-H319
• Warning Statement： P280-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Pyrrole carboxylic acids and derivatives

Additional information on Ethyl 3-cyano-1H-pyrrole-2-carboxylate

Recent Advances in the Application of Ethyl 3-cyano-1H-pyrrole-2-carboxylate (CAS: 7126-44-5) in Chemical Biology and Pharmaceutical Research

Ethyl 3-cyano-1H-pyrrole-2-carboxylate (CAS: 7126-44-5) is a versatile pyrrole derivative that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various biologically active molecules, including heterocyclic compounds with potential therapeutic properties. Recent studies have explored its utility in drug discovery, particularly in the development of kinase inhibitors, antimicrobial agents, and anti-inflammatory compounds.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of Ethyl 3-cyano-1H-pyrrole-2-carboxylate as a scaffold for designing novel JAK2 inhibitors. The researchers utilized this compound as a starting material to develop a series of pyrrole-based analogs that showed promising activity against JAK2-dependent malignancies. The study highlighted the compound's structural flexibility, which allows for various modifications at the 1-, 3-, and 5-positions of the pyrrole ring, enabling the optimization of pharmacological properties.

In the field of antimicrobial research, a recent publication in Bioorganic & Medicinal Chemistry Letters (2024) reported the synthesis of new antibacterial agents derived from Ethyl 3-cyano-1H-pyrrole-2-carboxylate. The study demonstrated that derivatives bearing specific substituents at the 4-position of the pyrrole ring exhibited potent activity against drug-resistant Gram-positive bacteria, including MRSA strains. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis through a novel mechanism of action.

The compound's utility extends to materials science applications as well. A 2024 study in ACS Applied Materials & Interfaces explored the use of Ethyl 3-cyano-1H-pyrrole-2-carboxylate as a precursor for conducting polymers with potential applications in biosensors. The researchers developed a polymerization protocol that maintains the cyano and ester functionalities, resulting in materials with enhanced electronic properties suitable for biomedical sensing applications.

Recent synthetic methodology developments have also focused on improving the accessibility of Ethyl 3-cyano-1H-pyrrole-2-carboxylate derivatives. A 2023 paper in Organic Letters described a novel one-pot synthesis approach that significantly reduces the number of steps required to prepare various functionalized pyrrole derivatives from this starting material. This advancement has important implications for accelerating drug discovery efforts that utilize this scaffold.

Looking forward, researchers are particularly interested in exploring the compound's potential in targeted drug delivery systems. Preliminary studies suggest that the pyrrole core can be functionalized to create pH-sensitive prodrugs that release active compounds specifically in tumor microenvironments. This application could significantly improve the therapeutic index of various anticancer agents while reducing systemic toxicity.